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Compound of Interest

Compound Name: Antibacterial agent 119

Cat. No.: B15614705

A comparative analysis of the peptide antibiotic TL-119 and the glycopeptide antibiotic
vancomycin is presented for researchers, scientists, and drug development professionals. This
guide synthesizes the available data on their mechanisms of action, antibacterial spectra, and
provides a framework for their comparative evaluation through standardized experimental
protocols.

While vancomycin is a well-characterized antibiotic with extensive clinical data, information on
TL-119 is limited to early-stage research published in 1975. This guide provides a comparative
overview based on the available information and outlines the necessary experimental
approaches for a comprehensive head-to-head analysis.

Physicochemical Properties and Class
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Feature TL-119 Vancomycin

Antibiotic Class Peptide Antibiotic Glycopeptide Antibiotic

Derived from the bacterium

s Isolated from a strain Amycolatopsis orientalis
ource

resembling Bacillus subtilis[1] (formerly Streptomyces

orientalis)[2][3]

Empirical Formula C42H57N709[1] C66H75CI2N9024
Molecular Weight 803.9 g/mol [4] 1449.3 g/mol

A neutral peptide containing o

) ) ) A complex tricyclic

General Structure threonine, alanine, valine,

lycopeptide.[3
leucine, and phenylalanine.[1] glycopeptide.[3]

Mechanism of Action

TL-119: The precise mechanism of action for TL-119 has not been fully elucidated in the
available literature. However, as a peptide antibiotic isolated from Bacillus subitilis, it is likely to
disrupt the bacterial cell membrane or interfere with cell wall synthesis, similar to other
antimicrobial peptides from this genus.

Vancomycin: Vancomycin inhibits bacterial cell wall synthesis in Gram-positive bacteria.[5][6] It
binds with high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of peptidoglycan
precursors.[2][5] This binding sterically hinders the transglycosylase and transpeptidase
enzymes, preventing the polymerization and cross-linking of peptidoglycan chains, which is
essential for cell wall integrity.[5][6] This leads to a weakened cell wall and subsequent cell
lysis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15614705?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

